Cas no 2248275-02-5 (1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole)
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole
- EN300-6508280
- 2248275-02-5
-
- Inchi: 1S/C11H9BrF2N2/c12-10-9(11(13)14)6-15-16(10)7-8-4-2-1-3-5-8/h1-6,11H,7H2
- InChI Key: BUQRZLIPIRWCQC-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C=NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 285.99172g/mol
- Monoisotopic Mass: 285.99172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.8Ų
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6508280-0.05g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 0.05g |
$1212.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-0.1g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 0.1g |
$1269.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-0.25g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 0.25g |
$1328.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-0.5g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 0.5g |
$1385.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-1.0g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 1g |
$1442.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-2.5g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 2.5g |
$2828.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-5.0g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 5g |
$4184.0 | 2023-05-31 | ||
| Enamine | EN300-6508280-10.0g |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole |
2248275-02-5 | 10g |
$6205.0 | 2023-05-31 |
1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole
Introduction to 1-Benzyl-5-Bromo-4-(Difluoromethyl)-1H-Pyrazole (CAS No. 2248275-02-5)
1-Benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole, with the CAS number 2248275-02-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a bromine atom, and a difluoromethyl moiety, which collectively contribute to its diverse biological activities and potential applications.
The benzyl group in this compound provides aromatic stability and enhances its lipophilicity, making it more suitable for crossing biological membranes. The presence of the bromine atom introduces halogen bonding capabilities, which can be crucial for interactions with specific protein targets. Additionally, the difluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and binding affinity.
Recent studies have highlighted the potential of 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key enzymes involved in the viral life cycle.
In another study, published in the European Journal of Medicinal Chemistry in 2022, 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole was shown to have significant anticancer properties. The compound was tested against a panel of human cancer cell lines and exhibited selective cytotoxicity towards breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by disrupting microtubule dynamics.
The structural versatility of 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole also makes it an attractive scaffold for drug discovery efforts. Researchers are actively exploring its derivatives to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics. For example, a recent review article in Current Topics in Medicinal Chemistry discussed the synthesis and biological evaluation of various analogs of this compound, highlighting their potential as lead candidates for further development.
In addition to its therapeutic applications, 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole has been investigated for its use as a chemical probe in biological studies. Its unique electronic properties make it suitable for fluorescence labeling and imaging applications. A study published in Chemical Communications in 2023 reported the development of a fluorescent probe derived from this compound that can selectively detect reactive oxygen species (ROS) in living cells with high sensitivity and selectivity.
The synthesis of 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of benzylhydrazine with an appropriate α-halo ketone followed by bromination and difluoromethylation steps. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, which are crucial for large-scale production.
In conclusion, 1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole (CAS No. 2248275-02-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in the field.
2248275-02-5 (1-benzyl-5-bromo-4-(difluoromethyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)